Cas no 100501-60-8 (Diethyl {(2,3,4-Trifluorophenyl)amino-methylene}malonate)

• Product Name: Diethyl {(2,3,4-Trifluorophenyl)amino-methylene}malonate
• CAS No: 100501-60-8
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• MDL: MFCD00796044
• CID: 1071397
• PubChem ID: 2298790
• Update Time: 2025-06-08

Diethyl {(2,3,4-Trifluorophenyl)amino-methylene}malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl {[(2,3,4-trifluorophenyl)amino]-methylene}malonate
• Diethyl2-(((2,3,4-trifluorophenyl)amino)methylene)malonate
• SR-01000221549
• SR-01000221549-1
• diethyl {[(2,3,4-trifluorophenyl)amino]methylene}malonate
• BIM-0034963.P001
• AKOS005172685
• 2-((2,3,4-TRIFLUORO-PHENYLAMINO)-METHYLENE)-MALONIC ACID DIETHYL ESTER
• Diethyl 2-(((2,3,4-trifluorophenyl)amino)methylene)malonate
• MFCD00796044
• LS-03554
• Diethyl ([(2,3,4-trifluorophenyl)amino]methylene)malonate
• 100501-60-8
• diethyl 2-[(2,3,4-trifluoroanilino)methylidene]propanedioate
• [[(2,3,4-Trifluorophenyl)amino]methylene]propanedioic acid diethyl ester
• CS-0329934
• propanedioic acid, [[(2,3,4-trifluorophenyl)amino]methylene]-, diethyl ester
• DTXSID601159868
• 1,3-Diethyl 2-[[(2,3,4-trifluorophenyl)amino]methylene]propanedioate
• SCHEMBL8628152
• CBMicro_035050
• ALBB-010482
• 1,3-diethyl 2-{[(2,3,4-trifluorophenyl)amino]methylidene}propanedioate
• Diethyl {(2,3,4-Trifluorophenyl)amino-methylene}malonate

• MDL： MFCD00796044
• Inchi： 1S/C14H14F3NO4/c1-3-21-13(19)8(14(20)22-4-2)7-18-10-6-5-9(15)11(16)12(10)17/h5-7,18H,3-4H2,1-2H3
• InChI Key： KSWGDSAIUPPJIB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1N/C=C(\C(=O)OCC)/C(=O)OCC)F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.6Ų

Additional information on Diethyl {(2,3,4-Trifluorophenyl)amino-methylene}malonate

Diethyl {(2,3,4-Trifluorophenyl)amino-methylene}malonate (CAS No. 100501-60-8)

The compound Diethyl {(2,3,4-Trifluorophenyl)amino-methylene}malonate (CAS No. 100501-60-8) is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a malonate backbone and a trifluorophenyl amino group. The trifluorophenyl group imparts interesting electronic properties, while the malonate moiety provides versatility in reactivity and functionality.

Recent studies have highlighted the potential of this compound in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. For instance, researchers have explored its role in the development of fluorinated aromatic compounds, which are highly sought after in drug design due to their improved pharmacokinetic properties. The trifluorophenyl group is known to enhance stability and bioavailability, making this compound a valuable precursor in medicinal chemistry.

In terms of synthesis, Diethyl {(2,3,4-Trifluorophenyl)amino-methylene}malonate can be prepared through a variety of methods, including esterification reactions and nucleophilic substitutions. One notable approach involves the reaction of a trifluorophenyl amine with a substituted malonic acid derivative under specific conditions. This method has been optimized to achieve high yields and purity, ensuring its suitability for large-scale production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 85°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it ideal for use in organic synthesis reactions that require precise control over solubility and reactivity.

One of the most exciting developments involving this compound is its application in the synthesis of fluorinated heterocycles. These structures are crucial in the development of modern pharmaceuticals, including antiviral agents and anticancer drugs. By incorporating the trifluorophenyl amino-methylene malonate unit into heterocyclic frameworks, researchers have been able to create molecules with enhanced biological activity and selectivity.

Moreover, this compound has shown promise in the field of polymer science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with unique mechanical and thermal properties. These materials are being explored for use in high-performance applications such as aerospace components and advanced electronics.

In conclusion, Diethyl {(2,3,4-Trifluorophenyl)amino-methylene}malonate (CAS No. 100501-60-8) is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an essential building block in modern organic synthesis. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.